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Abstract
This technical guide provides a comprehensive overview of Imidazole-d4 (1,2,4,5-

tetradeuterioimidazole), a stable isotope-labeled analog of imidazole. Designed for

researchers, chemists, and professionals in drug development, this document delves into the

core principles of its chemical structure, the causality behind its synthesis via hydrogen-

deuterium exchange, and its critical applications in advanced analytical methodologies. We will

explore its role as an internal standard in mass spectrometry, its utility in NMR spectroscopy,

and its function as a tracer in metabolic and mechanistic studies, providing both theoretical

grounding and practical, field-proven insights.

Introduction: The Significance of Isotopic Labeling
Imidazole is a foundational five-membered heterocyclic aromatic ring present in a vast array of

biologically significant molecules, including the amino acid histidine, purines, and numerous

pharmaceuticals.[1][2] The strategic replacement of hydrogen atoms with their stable, non-

radioactive isotope, deuterium (²H or D), yields isotopically labeled compounds that are

indispensable tools in modern research.
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Imidazole-d4 is an analog of imidazole where the four hydrogen atoms on the ring have been

substituted with deuterium.[3] This substitution preserves the fundamental chemical reactivity,

aromaticity, and polarity of the parent molecule while introducing a distinct mass shift.[3] This

key feature allows researchers to differentiate the labeled compound from its naturally

occurring counterpart, enabling precise quantification and mechanistic elucidation in complex

biological and chemical systems.

Chemical Identity and Molecular Structure
Imidazole-d4 is a deuterated heterocycle that serves as a robust analytical standard and

research tool. Its core properties are summarized below.

Property Value Source(s)

IUPAC Name 1,2,4,5-tetradeuterioimidazole [4]

Synonyms
Imidazole (D₄, 98%), 1H-

Imidazole-1,2,4,5-d4
[5][6]

Molecular Formula C₃D₄N₂ [3][5]

Molecular Weight 72.10 g/mol [3][4][7]

CAS Number 6923-01-9 [3][7]

Appearance
White or pale yellow solid

(powder or crystals)
[1][3]

Isotopic Purity Typically ≥ 98 atom % D [3][7]

Chemical Purity Typically ≥ 98% [3][5]

The Deuterated Imidazole Ring
The structure of Imidazole-d4 consists of a planar, five-membered ring with two nitrogen atoms

and three carbon atoms. The key distinction from imidazole is the substitution of all four ring

hydrogens with deuterium atoms. The accepted IUPAC name, 1,2,4,5-tetradeuterioimidazole,

specifies that the deuterium atoms are located at positions 1 (on a nitrogen), 2, 4, and 5.[4]
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The presence of deuterium does not significantly alter the bond angles or lengths within the

aromatic ring, ensuring that its chemical behavior, such as its ability to participate in hydrogen

bonding or coordinate with metals, closely mimics that of unlabeled imidazole.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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